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Compound of Interest

Compound Name: Carbostyril 124

Cat. No.: B023007 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Carbostyril 124, a compound frequently used in pharmaceutical research and as a

laser dye. Adherence to these procedures will minimize risk and ensure the integrity of your

experiments.

Carbostyril 124, also known as 7-amino-4-methyl-2(1H)-quinolinone, is a solid, off-white to tan

powder. While a valuable building block in the synthesis of various pharmaceutical compounds,

it is classified as an irritant to the eyes, skin, and respiratory system.[1] Therefore, meticulous

handling and disposal are crucial.

Hazard and Exposure Data
The following table summarizes the known hazard information for Carbostyril 124. It is

important to note that no official Occupational Exposure Limit (OEL) has been established. In

the absence of a defined OEL, a conservative approach to handling is strongly recommended,

minimizing all potential exposures.
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Hazard Classification GHS Hazard Statements
GHS Precautionary
Statements

Skin Irritant (Category 2) H315: Causes skin irritation.
P264: Wash skin thoroughly

after handling.

Eye Irritant (Category 2A)
H319: Causes serious eye

irritation.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Specific Target Organ Toxicity
H335: May cause respiratory

irritation.

P302+P352: IF ON SKIN:

Wash with plenty of water.

(Single Exposure, Respiratory

Tract Irritation)

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P271: Use only outdoors or in

a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.

P312: Call a POISON

CENTER/doctor if you feel

unwell.

P403+P233: Store in a well-

ventilated place. Keep

container tightly closed.

P405: Store locked up.
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P501: Dispose of

contents/container to an

approved waste disposal plant.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe procedure for weighing and dissolving Carbostyril 124 powder

for experimental use.

Preparation and Engineering Controls:
Work Area: All handling of Carbostyril 124 powder must be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE): Before entering the designated handling area, don

the following PPE:

Nitrile gloves (double-gloving is recommended).

Safety goggles with side shields or a face shield.

A lab coat.

A NIOSH-approved N95 respirator for weighing and handling of the powder.

Weighing Procedure:
Decontamination: Decontaminate the balance and the surrounding area within the fume

hood before and after use.

Tare Container: Place a weighing boat or paper on the analytical balance and tare to zero.

Dispensing: Using a clean spatula, carefully transfer the desired amount of Carbostyril 124
from the stock container to the weighing boat. Avoid creating dust.

Closure: Immediately and securely close the stock container.

Record: Record the exact weight of the compound.
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Dissolution Procedure:
Solvent Addition: Carefully add the weighed Carbostyril 124 to a beaker or flask containing

the appropriate solvent. Carbostyril 124 has slight solubility in DMSO and methanol.[2]

Mixing: Use a magnetic stirrer or gentle agitation to dissolve the compound completely. If

necessary, sonication may be used to aid dissolution.

Labeling: Clearly label the container with the compound name, concentration, solvent, and

date of preparation.

Disposal Plan
Proper disposal of Carbostyril 124 and associated waste is critical to prevent environmental

contamination and ensure a safe laboratory environment.

Solid Waste:

Unused or expired Carbostyril 124 powder should be disposed of in its original container

or a clearly labeled, sealed container as hazardous chemical waste.

Contaminated materials such as weighing boats, gloves, and paper towels must be

collected in a designated, sealed hazardous waste container.

Liquid Waste:

Solutions containing Carbostyril 124 should be collected in a labeled, sealed container for

hazardous liquid waste. Do not dispose of down the drain.

Rinse empty containers that held Carbostyril 124 solutions three times with a small

amount of the solvent used. Collect the rinsate as hazardous liquid waste.

Waste Pickup: Follow your institution's procedures for the pickup and disposal of hazardous

chemical waste.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is essential.
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill:

For small spills of powder, gently cover with a damp paper towel to avoid generating dust.

Carefully wipe up the material, placing all contaminated materials into a sealed hazardous

waste container.

For larger spills, evacuate the area and contact your institution's environmental health and

safety department.

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of Carbostyril
124.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Carbostyril 124 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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